2-Amino-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• CAS RN: 126983-89-9
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34g/mol
• IUPAC Name: 2-amino-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C14H13N3S/c15-8-10-13(12-6-3-7-18-12)9-4-1-2-5-11(9)17-14(10)16/h3,6-7H,1-2,4-5H2,(H2,16,17)
• InChI Key: FTKATHYCSFVXJI-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=CS3

Description

2-amino-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a member of quinolines.

Scientific Research Applications

Facile Synthesis and Reactivity

• The compound has been synthesized through various methods, showing reactivity towards different reagents like dimethylformamide dimethyl acetal, carbon disulfide, urea, and acetyl chloride (Elkholy & Morsy, 2006).

Antimicrobial Activity

• Some derivatives of this compound have been evaluated for their antimicrobial activity, indicating potential biomedical applications (Gholap et al., 2007).

Chemosensors for Pd2+ Ions

• Novel chemosensors based on derivatives of this compound have been developed for the selective identification of Pd2+ ions, showing promise in environmental monitoring (Shally et al., 2020).

Anti-Inflammatory Activity

• Derivatives have been synthesized and evaluated for their anti-inflammatory properties, presenting potential therapeutic applications (Abd El-Salam et al., 2009).

Corrosion Inhibition

• Quinoline derivatives, including those related to 2-Amino-4-thiophen-2-yl-tetrahydroquinoline-3-carbonitrile, have shown effectiveness as corrosion inhibitors for metals, which is valuable in industrial applications (Singh et al., 2016); (Erdoğan et al., 2017).

Synthetic Chemistry Applications

• It serves as a key intermediate in synthesizing various heterocyclic compounds, demonstrating its significance in advanced organic synthesis (Dyachenko & Vovk, 2013).

Potential in Drug Development

• Its derivatives have been synthesized and evaluated as antimicrobial agents, suggesting their role in the development of new drugs (Shah & Raj, 2015).